Cas no 401795-76-4 (2-(3-Bromoanilino)-3,5-dichlorobenzoic acid)

• Product Name: 2-(3-Bromoanilino)-3,5-dichlorobenzoic acid
• CAS No: 401795-76-4
• MF: C₁₃H₈BrCl₂NO₂
• MW: 361.018120765686
• CID: 2825938
• PubChem ID: 71362302
• Update Time: 2025-04-21

2-(3-Bromoanilino)-3,5-dichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 401795-76-4
• 2-(3-Bromoanilino)-3,5-dichlorobenzoic acid
• DTXSID10785937

• Inchi： 1S/C13H8BrCl2NO2/c14-7-2-1-3-9(4-7)17-12-10(13(18)19)5-8(15)6-11(12)16/h1-6,17H,(H,18,19)
• InChI Key： MPMFUVSJDVFXRF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC1C(=CC(=CC=1C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 358.91155Da
• Monoisotopic Mass: 358.91155Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 49.3Ų